
Standard Operating Procedure: RU 58841
Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RU 58841

Cat. No.: B1680188 Get Quote

Authored for: Laboratory and Research Professionals in Drug Development

This document provides essential safety and logistical information for the proper disposal of RU
58841, a non-steroidal antiandrogen research chemical. Given the limited toxicological and

environmental fate data for this compound, a precautionary approach is mandated to ensure

personnel safety and environmental protection.

I. Core Principle: Precautionary Hazardous Waste
Management
Due to the incomplete hazard profile of RU 58841, it must be managed as a hazardous waste.

This approach ensures the highest level of safety and compliance with environmental

regulations. Do not dispose of RU 58841 or its solutions down the drain or in regular trash

receptacles.

II. Chemical and Safety Data Summary
While some Safety Data Sheets (SDS) state that RU 58841 is not classified as a hazardous

substance under OSHA and GHS guidelines, they also indicate that the substance has not

been fully tested. Therefore, it is prudent to handle it with care, utilizing appropriate personal

protective equipment (PPE) and engineering controls as outlined in the handling section of the

SDS.
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Parameter Data Source

CAS Number 154992-24-2 [1][2]

OSHA Hazard Communication

Standard
Not considered hazardous [2]

GHS Classification
Not a dangerous substance or

mixture
[2]

Hazard Description

Substance not fully tested.

May be harmful if swallowed or

inhaled.

[1]

Hazardous Decomposition

Products

Hydrogen cyanide, Hydrogen

fluoride, Carbon oxides,

Nitrogen oxides (NOx),

Phosgene.

[2]

Storage
Store at 4°C or -20°C for long-

term storage.
[1][2]

III. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of pure RU 58841 powder and

solutions.

1. Waste Identification and Segregation:

All materials contaminated with RU 58841, including unused compound, expired solutions,

contaminated labware (e.g., vials, pipette tips), and personal protective equipment (PPE),

must be segregated as "Hazardous Chemical Waste."

2. Waste Collection and Containerization:

Solid Waste:

Collect pure RU 58841 powder and contaminated solids (e.g., weighing boats, gloves,

wipes) in a designated, leak-proof, and sealable solid waste container.
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The container must be compatible with the chemical properties of RU 58841 and any

solvents used. A high-density polyethylene (HDPE) container is generally suitable.

Liquid Waste:

Collect all solutions containing RU 58841 in a designated, leak-proof, and sealable liquid

waste container.

The container must be compatible with the solvent used in the solution (e.g., ethanol,

dimethyl sulfoxide).

Do not mix incompatible waste streams.

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "RU
58841 (4-[3-(4-hydroxybutyl)-4,4-dimethyl-2,5-dioxo-1-imidazolidinyl]-2-

(trifluoromethyl)benzonitrile)".

Include the approximate concentration and volume of the waste.

Indicate the date of waste accumulation.

4. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Keep the waste storage area away from heat sources and incompatible materials.

5. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.
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Provide the disposal vendor with the Safety Data Sheet (SDS) for RU 58841.

The primary method of disposal for this type of research chemical is typically high-

temperature incineration by a licensed facility to ensure complete destruction.[3][4]

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of RU 58841.
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Caption: Logical workflow for the proper disposal of RU 58841.

V. Emergency Procedures
Spills:

In case of a spill, evacuate the area and prevent unprotected personnel from entering.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.
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For small spills of powder, carefully sweep up the material, avoiding dust generation, and

place it in the solid hazardous waste container.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in the solid hazardous waste container.

For large spills, contact your institution's EHS department immediately.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water. Seek immediate medical attention.

Disclaimer: This document provides guidance based on available information and general best

practices for handling research chemicals. Always consult your institution's specific safety and

disposal protocols and the most recent Safety Data Sheet for RU 58841. The responsibility for

safe handling and disposal lies with the user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedure: RU 58841 Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680188#ru-58841-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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